Cas no 2172471-31-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid
• CAS No: 2172471-31-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6110844
• PubChem ID: 165551078
• Update Time: 2025-05-19

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid
• EN300-1486853
• 2172471-31-5
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]propanoic acid

• Inchi： 1S/C24H28N2O5/c1-24(2,22(29)25-13-11-21(27)28)12-14-26-23(30)31-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,11-15H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： OFYBQYDWRWRGFH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NCCC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid

Comprehensive Guide to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid (CAS No. 2172471-31-5)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid (CAS No. 2172471-31-5) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in solid-phase peptide synthesis (SPPS), a technique that has gained significant attention due to its applications in drug discovery and biotechnology. Researchers and pharmaceutical companies are increasingly interested in Fmoc-protected building blocks like this compound, as they enable the efficient synthesis of complex peptides with high purity.

The molecular structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid features an Fmoc-protecting group, which is essential for preventing unwanted side reactions during peptide elongation. The 2,2-dimethylbutanamido moiety provides steric hindrance, enhancing the stability of the intermediate during synthesis. This makes the compound particularly valuable for creating peptide-based therapeutics, a rapidly growing segment in the pharmaceutical industry.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery systems. 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid is often searched alongside terms like "Fmoc amino acid derivatives" and "peptide coupling reagents," reflecting its importance in modern biochemical research. The compound's CAS number, 2172471-31-5, is frequently used by procurement specialists to ensure accurate sourcing.

One of the key advantages of this compound is its compatibility with automated peptide synthesizers, which are becoming standard equipment in many research laboratories. The Fmoc group can be easily removed under mild basic conditions, making it ideal for iterative peptide chain assembly. Researchers appreciate its reliability in producing high-yield, high-purity peptides, which are critical for developing new biopharmaceuticals and diagnostic tools.

The applications of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid extend beyond traditional peptide synthesis. It is also used in the development of peptide-based vaccines and antibody-drug conjugates (ADCs), two areas that have seen exponential growth due to the COVID-19 pandemic and cancer research breakthroughs. The compound's unique structure allows for the incorporation of non-natural amino acids, enabling the creation of peptides with enhanced stability and bioavailability.

From a market perspective, the global demand for Fmoc-protected amino acids is projected to grow steadily, fueled by increasing investments in biopharmaceutical R&D. Companies specializing in custom peptide synthesis services often list CAS 2172471-31-5 as one of their key offerings, catering to academic institutions, contract research organizations (CROs), and pharmaceutical giants alike.

Quality control is paramount when working with 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and mass spectrometry results, to ensure the compound meets stringent purity standards. Researchers frequently search for "Fmoc-amino acid purity analysis" to verify the quality of their reagents before use in critical experiments.

Storage and handling recommendations for this compound typically suggest keeping it in a cool, dry environment away from light. Proper storage ensures the stability of the Fmoc protecting group and maintains the compound's reactivity for peptide synthesis applications. Many laboratories now incorporate digital inventory systems to track their stock of specialized amino acid derivatives like this one.

Looking ahead, the role of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopropanoic acid in peptide drug discovery is expected to expand further. With the rise of computational peptide design and AI-assisted drug development, the demand for high-quality building blocks will continue to increase. This compound's unique structural features make it particularly valuable for creating next-generation peptide therapeutics with improved pharmacokinetic properties.

For researchers entering the field of peptide chemistry, understanding the properties and applications of Fmoc-protected amino acid derivatives like CAS 2172471-31-5 is essential. Numerous online resources and scientific forums discuss best practices for working with these compounds, reflecting the growing community of scientists engaged in peptide-based research and development.